Cas no 263403-78-7 (tert-Butyl (1-phenylcyclopropyl)carbamate)
tert-Butyl (1-phenylcyclopropyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (1-phenylcyclopropyl)carbamate
- tert-butyl N-(1-phenylcyclopropyl)carbamate
- 263403-78-7
- O-t-butyl-N-(1-phenylcyclopropyl)carbamate
- DB-086599
- Carbamic acid, (1-phenylcyclopropyl)-, 1,1-dimethylethyl ester (9CI)
- LOYKYRSYEAFKTO-UHFFFAOYSA-N
- BS-22166
- SCHEMBL2554955
- AKOS022178066
- 1-(Boc-amino)-1-phenylcyclopropane
- tert-butyl(1-phenylcyclopropyl)carbamate
-
- Inchi: 1S/C14H19NO2/c1-13(2,3)17-12(16)15-14(9-10-14)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,15,16)
- InChI Key: LOYKYRSYEAFKTO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
tert-Butyl (1-phenylcyclopropyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112899-1g |
tert-Butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM200781-5g |
tert-butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 95% | 5g |
$634 | 2024-07-28 | |
| Chemenu | CM200781-5g |
tert-butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 95% | 5g |
$634 | 2021-08-05 | |
| Ambeed | A155069-1g |
tert-Butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 98% | 1g |
$259.0 | 2024-08-03 | |
| Ambeed | A155069-5g |
tert-Butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 98% | 5g |
$912.0 | 2024-08-03 | |
| A2B Chem LLC | AB30470-1g |
tert-Butyl N-(1-phenylcyclopropyl)carbamate |
263403-78-7 | 98% | 1g |
$282.00 | 2024-04-20 | |
| A2B Chem LLC | AB30470-5g |
tert-Butyl N-(1-phenylcyclopropyl)carbamate |
263403-78-7 | 98% | 5g |
$967.00 | 2024-04-20 | |
| A2B Chem LLC | AB30470-10g |
tert-Butyl N-(1-phenylcyclopropyl)carbamate |
263403-78-7 | 96% | 10g |
$1619.00 | 2023-12-31 | |
| Crysdot LLC | CD12090217-5g |
tert-Butyl (1-phenylcyclopropyl)carbamate |
263403-78-7 | 95+% | 5g |
$671 | 2024-07-24 | |
| 1PlusChem | 1P002TAE-1g |
Carbamic acid, (1-phenylcyclopropyl)-, 1,1-dimethylethyl ester (9CI) |
263403-78-7 | 98% | 1g |
$294.00 | 2025-02-19 |
tert-Butyl (1-phenylcyclopropyl)carbamate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-Butyl (1-phenylcyclopropyl)carbamate
Recent Advances in the Synthesis and Applications of tert-Butyl (1-phenylcyclopropyl)carbamate (CAS: 263403-78-7)
In recent years, the compound tert-Butyl (1-phenylcyclopropyl)carbamate (CAS: 263403-78-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative, characterized by its unique phenylcyclopropyl moiety, has emerged as a versatile intermediate in the synthesis of biologically active molecules. The compound's structural features make it particularly valuable for the development of novel therapeutic agents, including protease inhibitors and modulators of protein-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-Butyl (1-phenylcyclopropyl)carbamate as a key building block in the synthesis of SARS-CoV-2 main protease inhibitors. Researchers demonstrated that the rigid cyclopropyl ring system, when incorporated into peptidomimetic structures, significantly enhanced binding affinity to the viral protease while improving metabolic stability. The study reported a 15-fold increase in inhibitory potency compared to analogous linear compounds, underscoring the importance of this scaffold in antiviral drug design.
Recent synthetic methodology developments have focused on optimizing the preparation of tert-Butyl (1-phenylcyclopropyl)carbamate. A 2024 publication in Organic Letters described a novel palladium-catalyzed cyclopropanation protocol that achieves the transformation in 85% yield with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in accessing enantiomerically pure forms of the compound, which is crucial for its application in chiral drug synthesis. The new method utilizes a chiral N-heterocyclic carbene ligand system that demonstrates remarkable substrate tolerance and scalability.
In the realm of neuroscience research, tert-Butyl (1-phenylcyclopropyl)carbamate has shown promise as a precursor to novel NMDA receptor modulators. A recent study in ACS Chemical Neuroscience (2024) reported that derivatives of this compound exhibit selective binding to the glycine site of NMDA receptors, with potential applications in treating neurodegenerative disorders. The researchers identified specific structural modifications that maintain the desired pharmacological activity while reducing off-target effects, opening new avenues for CNS drug development.
The compound's utility extends beyond pharmaceutical applications. Recent work published in Chemical Communications (2024) demonstrated its effectiveness as a chiral auxiliary in asymmetric synthesis. The rigid cyclopropyl framework was shown to induce high levels of diastereoselectivity in various carbon-carbon bond-forming reactions, making it a valuable tool for the preparation of complex natural product analogs.
Looking forward, the unique properties of tert-Butyl (1-phenylcyclopropyl)carbamate continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation strategies and as a component of covalent inhibitors. The compound's versatility and the recent methodological advances in its synthesis suggest it will remain an important scaffold in chemical biology and drug discovery efforts for years to come.
263403-78-7 (tert-Butyl (1-phenylcyclopropyl)carbamate) Related Products
- 1324000-40-9(benzyl N-(1-phenylcyclopropyl)carbamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)